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Compound of Interest

Compound Name: Cortisone-d2

Cat. No.: B15613657 Get Quote

Cortisone-d2: A Technical Overview
This guide provides a detailed summary of the fundamental physicochemical properties of

Cortisone-d2, a deuterated analog of Cortisone. It is intended for researchers, scientists, and

professionals in the field of drug development and analytical chemistry who utilize stable

isotope-labeled compounds.

Core Physicochemical Data
The essential quantitative data for Cortisone-d2 is summarized in the table below, providing a

clear reference for its molecular characteristics.

Property Value References

Molecular Formula C21H26D2O5 [1][2][3]

Molecular Weight 362.46 g/mol [1][4]

Alternate Molecular Weight 362.47 g/mol [2][3][5]

Synonyms

4-Pregnen-17α,21-diol-

3,11,20-trione-1,2-d2, 17-

Hydroxy-11-

dehydrocorticosterone-d2

[1][2]

Parent Drug Cortisone [2]

Purity > 95% [1]
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Logical Relationship of Cortisone-d2
The following diagram illustrates the relationship between Cortisone-d2 and its parent

compound, highlighting its primary application as a labeled internal standard.
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Caption: Relationship between Cortisone and its deuterated form, Cortisone-d2.

Experimental Applications and Methodologies
Cortisone-d2 serves as a crucial internal standard in various analytical and pharmacokinetic

studies.[2] Its use significantly enhances the accuracy of quantification methods for Cortisone

in biological matrices.

Bioanalytical Methodologies
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While specific, detailed experimental protocols are proprietary and vary between laboratories,

the general workflow for the use of Cortisone-d2 as an internal standard in mass

spectrometry-based assays is outlined below.
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Caption: General workflow for using Cortisone-d2 as an internal standard.

Disclaimer: The detailed experimental protocols for specific assays are typically developed and

validated in-house by research laboratories and are not publicly available in extensive detail.

The workflow provided is a generalized representation.

Signaling Pathways
Cortisone, the parent compound of Cortisone-d2, is a glucocorticoid that exerts its effects

through interaction with the glucocorticoid receptor. Cortisone itself is a metabolite of cortisol

and acts as an immunosuppressant and anti-inflammatory agent.[4] At high concentrations,

cortisone can interfere with the binding of glucocorticoids to their receptors.[4]

The following diagram illustrates a simplified overview of the glucocorticoid signaling pathway.
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Caption: Simplified glucocorticoid signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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